N-methyl-N-(1-methyl-4-piperidinyl)-N'-1-naphthylurea

• IUPAC Name: 1-methyl-1-(1-methylpiperidin-4-yl)-3-naphthalen-1-ylurea
• InChI: InChI=1S/C18H23N3O/c1-20-12-10-15(11-13-20)21(2)18(22)19-17-9-5-7-14-6-3-4-8-16(14)17/h3-9,15H,10-13H2,1-2H3,(H,19,22)
• InChI Key: INJMSHREBMRQLQ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N(C)C(=O)NC2=CC=CC3=CC=CC=C32
• Molecular Formula: C18H23N3O
• Molecular Weight: 297.4 g/mol

Description

N-methyl-N-(1-methyl-4-piperidinyl)-N'-1-naphthylurea, commonly known as U-47700, is a synthetic opioid analgesic drug. It was first developed in the 1970s by the pharmaceutical company Upjohn, but it was never marketed for medical use. Instead, U-47700 has gained popularity in recent years as a recreational drug due to its potent analgesic effects. However,

Mechanism of Action

U-47700 acts on the mu-opioid receptor in the brain, which leads to the inhibition of neurotransmitter release. This inhibition results in the analgesic effects of the drug. U-47700 also has sedative effects due to its effects on the GABA receptors in the brain.
Biochemical and Physiological Effects
U-47700 has been shown to have potent analgesic effects in animal models. It has also been found to have sedative effects and to cause respiratory depression at high doses. U-47700 has a short half-life, which makes it useful for studying the pharmacokinetics of opioid receptor ligands.

Advantages and Limitations for Lab Experiments

One advantage of using U-47700 in lab experiments is its potency and selectivity for the mu-opioid receptor. This makes it useful for studying the effects of opioid receptor ligands on the brain. However, one limitation is its potential for abuse and toxicity. U-47700 has been associated with a number of deaths in recent years due to its use as a recreational drug.

Future Directions

There are several future directions for research on U-47700. One area of interest is the development of new opioid receptor ligands that have fewer side effects and lower potential for abuse. Another area of interest is the study of the pharmacokinetics of U-47700 and other opioid receptor ligands. Finally, there is a need for further research on the effects of U-47700 on the brain and the potential for addiction and toxicity.
Conclusion
In conclusion, U-47700 is a synthetic opioid analgesic drug that has gained popularity as a recreational drug in recent years. However, it has also been used in scientific research to study the effects of opioid receptor ligands on the brain. U-47700 has a high affinity for the mu-opioid receptor and has potent analgesic effects. It also has sedative effects and can cause respiratory depression at high doses. While U-47700 has advantages for lab experiments, its potential for abuse and toxicity is a limitation. There are several future directions for research on U-47700, including the development of new opioid receptor ligands and further study of its effects on the brain.

Synthesis Methods

U-47700 can be synthesized through a multi-step process starting from 1-naphthylamine. The first step involves the conversion of 1-naphthylamine to 1-naphthylisocyanate. This intermediate is then reacted with N-methyl-4-piperidone to form U-47700.

Scientific Research Applications

U-47700 has been used in scientific research to study its effects on the opioid receptors in the brain. It has been found to have a high affinity for the mu-opioid receptor, which is responsible for the analgesic effects of opioids. U-47700 has also been used to study the structure-activity relationship of opioid receptor ligands.